Cas no 1807108-22-0 (6-Bromo-2-nitronicotinamide)

6-Bromo-2-nitronicotinamide is a brominated nitronicotinamide derivative with applications in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent at the 6-position and a nitro group at the 2-position—make it a versatile intermediate for synthesizing heterocyclic compounds. The compound exhibits reactivity suitable for cross-coupling reactions, nucleophilic substitutions, and further functionalization, enabling the development of novel bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Researchers value this compound for its potential in designing inhibitors, ligands, and other specialized intermediates, particularly in medicinal chemistry and crop protection studies.

6-Bromo-2-nitronicotinamide structure

Product Name:6-Bromo-2-nitronicotinamide

CAS No:1807108-22-0

MF:C₆H₄BrN₃O₃

MW:246.018260002136

CID:4901970

Update Time:2025-06-15

6-Bromo-2-nitronicotinamide Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-nitronicotinamide
- Inchi： 1S/C6H4BrN3O3/c7-4-2-1-3(5(8)11)6(9-4)10(12)13/h1-2H,(H2,8,11)
- InChI Key： AOAODIIEXFGZIK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(N)=O)C([N+](=O)[O-])=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 230
XLogP3: 0.9
Topological Polar Surface Area: 102

6-Bromo-2-nitronicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011428-250mg	6-Bromo-2-nitronicotinamide	1807108-22-0	95%	250mg	$1,019.20	2022-03-31
Alichem	A029011428-1g	6-Bromo-2-nitronicotinamide	1807108-22-0	95%	1g	$2,981.85	2022-03-31

6-Bromo-2-nitronicotinamide Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 6-Bromo-2-nitronicotinamide

Comprehensive Overview of 6-Bromo-2-nitronicotinamide (CAS No. 1807108-22-0): Properties, Applications, and Research Insights

6-Bromo-2-nitronicotinamide (CAS No. 1807108-22-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitronicotinamide derivative is characterized by a bromine substitution at the 6-position and a nitro group at the 2-position of the pyridine ring, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The compound’s molecular formula, C₆H₄BrN₃O₃, highlights its heterocyclic framework, which is pivotal for interactions with biological targets. Recent studies emphasize its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid antibiotic resistance concerns. Its nitro group and bromine moiety offer versatile reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are critical in modern medicinal chemistry.

From an industrial perspective, 6-Bromo-2-nitronicotinamide is synthesized through controlled nitration and bromination processes, ensuring high purity for research applications. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity. The compound’s stability under standard laboratory conditions (room temperature, inert atmosphere) makes it a practical choice for experimental workflows.

Environmental and safety considerations are paramount when handling 6-Bromo-2-nitronicotinamide. While it is not classified as hazardous under current regulations, proper PPE (gloves, goggles) and ventilation are recommended. Disposal should adhere to local guidelines for organic waste, reflecting the broader shift toward green chemistry practices in synthetic laboratories.

Market trends indicate rising interest in nitrogen-containing heterocycles, driven by their prevalence in FDA-approved drugs. 6-Bromo-2-nitronicotinamide exemplifies this trend, with patent filings highlighting its utility in cancer therapy and neurodegenerative disease research. Its compatibility with high-throughput screening platforms further enhances its appeal for drug development pipelines.

In summary, 6-Bromo-2-nitronicotinamide (CAS No. 1807108-22-0) represents a versatile building block in organic synthesis, bridging academic inquiry and industrial innovation. Its structural motifs and reactivity profile position it as a key player in addressing contemporary challenges in life sciences and material chemistry.